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Compound of Interest

Compound Name: Oct-2-en-4-ol

Cat. No.: B8769673

Get Quote

CAS Number: 22287-00-9

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of (Z)-Oct-2-en-4-ol, an unsaturated

alcohol with potential applications in various fields of chemical research and development. Due

to the limited availability of data for the (Z)-isomer, this guide also includes comparative

information for its geometric isomer, (E)-Oct-2-en-4-ol, to provide a broader context for

researchers.

Chemical and Physical Properties
(Z)-Oct-2-en-4-ol is a secondary allylic alcohol. Its chemical structure and basic properties are

summarized below.
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Property Value Source

Molecular Formula C₈H₁₆O PubChem[1]

Molecular Weight 128.21 g/mol PubChem[1]

IUPAC Name (2Z)-oct-2-en-4-ol PubChem[1]

CAS Number 22287-00-9 PubChem[1]

Synonyms
(Z)-oct-2-en-4-ol, cis-2-Octen-

4-ol
PubChem[1]

Spectroscopic Data
Detailed spectroscopic data for (Z)-Oct-2-en-4-ol is scarce in publicly accessible literature.

However, a ¹³C NMR spectrum is available.

¹³C Nuclear Magnetic Resonance (NMR) Spectrum of (Z)-Oct-2-en-4-ol

A ¹³C NMR spectrum for (Z)-Oct-2-en-4-ol is available in the PubChem database, which can be

a valuable resource for structural confirmation.[1]

For comparative purposes, the ¹H and ¹³C NMR data for the (E)-isomer, (E)-Oct-2-en-4-ol, are

provided below, as reported in a synthetic protocol.[2]

(E)-Oct-2-en-4-ol

¹H-NMR

5.70-5.60 (m, 1H), 5.52-5.44 (m, 1H), 4.02 (q, J

= 6.7, 1H), 1.70 (dd, J = 6.4, 1.3, 3H), 1.63-1.41

(m, 3H), 1.39-1.23 (m, 4H), 0.90 (t, J = 7.1, 3H)

¹³C-NMR
134.46, 126.68, 73.17, 37.03, 27.69, 22.66,

17.68, 14.07

Synthesis Protocols
A specific, detailed experimental protocol for the synthesis of (Z)-Oct-2-en-4-ol is not readily

available in the reviewed literature. However, general methods for the synthesis of allylic
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alcohols are well-established.[3][4][5][6][7] These methods often involve the reduction of the

corresponding α,β-unsaturated ketone.

A detailed synthesis for the related (E)-isomer, (E)-Oct-2-en-4-ol, has been described and

involves the reduction of (E)-oct-2-en-4-one with lithium aluminum hydride.[2]

Experimental Protocol for the Synthesis of (E)-Oct-2-en-4-ol[2]

Reaction Setup: A dispersion of lithium aluminum hydride (LiAlH₄, 1.8 g, 47.4 mmol) in

tetrahydrofuran (THF, 50 mL) is cooled in an ice bath under a nitrogen atmosphere.

Addition of Ketone: A solution of (E)-Oct-2-en-4-one (10.0 g, 79.2 mmol) in THF (50 mL) is

added dropwise over 30 minutes, maintaining the reaction temperature below 5°C.

Reaction Progression: The mixture is stirred at room temperature for 1 hour.

Quenching: The reaction is cooled to 0°C, and water (1.8 g) is added slowly, keeping the

temperature below 7°C. Subsequently, a 10% aqueous solution of NaOH (1.8 g) and water

(5.4 g) are added.

Workup: The ice bath is removed, and the mixture is stirred for 1 hour, during which a white

precipitate forms. Sodium sulfate (10.0 g) is added, and the mixture is filtered.

Purification: The THF is removed under reduced pressure (40°C, 4 mbar, 2 h) to yield (E)-

oct-2-en-4-ol (9.59 g, 90% yield).

LiAlH₄, THF
0°C to rt (E)-Oct-2-en-4-olReduction(E)-Oct-2-en-4-one

1. H₂O
2. NaOH(aq)
3. Na₂SO₄

Click to download full resolution via product page

Caption: Synthetic scheme for (E)-Oct-2-en-4-ol.

Biological Activity
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There is a significant lack of specific data on the biological activity of (Z)-Oct-2-en-4-ol in the

scientific literature. However, the broader class of unsaturated alcohols is known to exhibit a

wide range of biological activities, including antimicrobial and cytotoxic effects.[8]

Research on other unsaturated alcohols has demonstrated various biological effects. For

instance, certain monoterpene alcohols have shown fungicidal activity. The biological activity of

alcohols can also influence the membrane fluidity of microorganisms such as yeasts and

bacteria.[9]

The following workflow outlines a general approach for screening the biological activity of a

compound like (Z)-Oct-2-en-4-ol.

In Vitro Assays

In Vivo Studies

Data Analysis

Antimicrobial Screening
(e.g., MIC assay)

Animal Models
(Toxicity & Efficacy)

Cytotoxicity Assays
(e.g., MTT, LDH) Enzyme Inhibition Assays

SAR Studies & Lead Optimization

(Z)-Oct-2-en-4-ol

Click to download full resolution via product page

Caption: General workflow for biological activity screening.

Conclusion
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(Z)-Oct-2-en-4-ol is a compound for which detailed experimental data, particularly regarding its

synthesis and biological activity, is not widely available in the public domain. This technical

guide provides the known information and draws on data from its (E)-isomer and the broader

class of unsaturated alcohols to offer a valuable resource for researchers. Further investigation

is warranted to fully characterize the properties and potential applications of (Z)-Oct-2-en-4-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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